Cas no 1261806-66-9 (2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile)

2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile is a biphenyl derivative featuring a chloro substituent at the 2-position and a trifluoromethyl group at the 3'-position, along with a cyano functional group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro and cyano substituents contribute to its reactivity in cross-coupling reactions. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds. The compound is typically characterized by high purity and consistent performance in synthetic applications.

2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile structure

1261806-66-9 structure

Product Name:2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile

CAS No:1261806-66-9

MF:C₁₄H₇ClF₃N

MW:281.660292863846

CID:4790291

Update Time:2025-05-28

2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile
- Inchi： 1S/C14H7ClF3N/c15-13-10(8-19)4-2-6-12(13)9-3-1-5-11(7-9)14(16,17)18/h1-7H
- InChI Key： LSPJCYINJMWRIJ-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CC=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 359
XLogP3: 4.8
Topological Polar Surface Area: 23.8

2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006383-250mg	2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile	1261806-66-9	97%	250mg	504.00 USD	2021-05-28
Alichem	A011006383-500mg	2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile	1261806-66-9	97%	500mg	855.75 USD	2021-05-28
Alichem	A011006383-1g	2-Chloro-3'-(trifluoromethyl)biphenyl-3-carbonitrile	1261806-66-9	97%	1g	1,475.10 USD	2021-05-28